Cas no 1361003-82-8 (6-Chloro-4,7-dimethyl-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 6-Chloro-4,7-dimethyl-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 1361003-82-8
• MF: C₁₂H₉ClO₄
• MW: 252.650462865829
• CID: 4937549
• Update Time: 2025-06-09

6-Chloro-4,7-dimethyl-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4,7-dimethyl-2-oxo-2H-chromene-3-carboxylic acid

• Inchi： 1S/C12H9ClO4/c1-5-3-9-7(4-8(5)13)6(2)10(11(14)15)12(16)17-9/h3-4H,1-2H3,(H,14,15)
• InChI Key： MSQJYLMHYGQAAR-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=C(C=1)C(C)=C(C(=O)O)C(=O)O2

Computed Properties

• Exact Mass: 252.0189365 g/mol
• Monoisotopic Mass: 252.0189365 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.65
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6

Additional information on 6-Chloro-4,7-dimethyl-2-oxo-2H-chromene-3-carboxylic acid

Recent Advances in the Study of 6-Chloro-4,7-dimethyl-2-oxo-2H-chromene-3-carboxylic acid (CAS: 1361003-82-8)

6-Chloro-4,7-dimethyl-2-oxo-2H-chromene-3-carboxylic acid (CAS: 1361003-82-8) is a synthetic coumarin derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its applications in drug discovery, particularly as a scaffold for designing novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to the coumarin family, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the chloro and methyl substituents at specific positions on the coumarin core enhances its reactivity and interaction with biological targets. Recent synthetic approaches have focused on optimizing the yield and purity of 6-Chloro-4,7-dimethyl-2-oxo-2H-chromene-3-carboxylic acid, with advancements in green chemistry techniques reducing the environmental impact of its production.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for developing anti-inflammatory drugs. Additionally, preliminary studies have indicated its ability to modulate oxidative stress, making it a candidate for further investigation in neurodegenerative diseases.

Recent research has also explored the compound's anticancer properties. Mechanistic studies reveal that it induces apoptosis in cancer cells by activating intrinsic apoptotic pathways and inhibiting cell proliferation. Its ability to selectively target cancer cells while sparing normal cells highlights its potential as a chemotherapeutic agent. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy and reduce potential side effects.

In conclusion, 6-Chloro-4,7-dimethyl-2-oxo-2H-chromene-3-carboxylic acid (CAS: 1361003-82-8) represents a versatile scaffold in medicinal chemistry with broad therapeutic potential. Ongoing research aims to elucidate its mechanisms of action and explore its applications in treating various diseases. The compound's unique chemical properties and biological activities make it a promising candidate for future drug development efforts.